Cas no 2191267-41-9 (N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide)

N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide is a heterocyclic compound featuring a bipyridine core linked to a methoxy-substituted indole carboxamide moiety. This structure confers potential utility in medicinal chemistry and biochemical research, particularly in targeting protein-protein interactions or enzyme modulation due to its dual aromatic systems and hydrogen-bonding capabilities. The bipyridine scaffold enhances metal coordination properties, while the indole carboxamide group may contribute to binding affinity in biological systems. Its well-defined molecular architecture allows for precise structural modifications, making it a valuable intermediate in drug discovery. The compound's stability and solubility profile further support its applicability in experimental and industrial settings.
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide structure
2191267-41-9 structure
Product name:N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide
CAS No:2191267-41-9
MF:C21H18N4O2
MW:358.393224239349
CID:5340679

N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-([3,3'-bipyridin]-5-ylmethyl)-6-methoxy-1H-indole-2-carboxamide
    • 6-methoxy-N-[(5-pyridin-3-ylpyridin-3-yl)methyl]-1H-indole-2-carboxamide
    • N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide
    • Inchi: 1S/C21H18N4O2/c1-27-18-5-4-15-8-20(25-19(15)9-18)21(26)24-11-14-7-17(13-23-10-14)16-3-2-6-22-12-16/h2-10,12-13,25H,11H2,1H3,(H,24,26)
    • InChI Key: LYJSYERHRUSPTC-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2C=C(C(NCC3C=NC=C(C4C=NC=CC=4)C=3)=O)NC=2C=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 503
  • XLogP3: 2.6
  • Topological Polar Surface Area: 79.9

N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6515-4035-25mg
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide
2191267-41-9
25mg
$109.0 2023-09-08
Life Chemicals
F6515-4035-2mg
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide
2191267-41-9
2mg
$59.0 2023-09-08
Life Chemicals
F6515-4035-75mg
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide
2191267-41-9
75mg
$208.0 2023-09-08
Life Chemicals
F6515-4035-30mg
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide
2191267-41-9
30mg
$119.0 2023-09-08
Life Chemicals
F6515-4035-40mg
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide
2191267-41-9
40mg
$140.0 2023-09-08
Life Chemicals
F6515-4035-10mg
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide
2191267-41-9
10mg
$79.0 2023-09-08
Life Chemicals
F6515-4035-20mg
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide
2191267-41-9
20mg
$99.0 2023-09-08
Life Chemicals
F6515-4035-50mg
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide
2191267-41-9
50mg
$160.0 2023-09-08
Life Chemicals
F6515-4035-10μmol
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide
2191267-41-9
10μmol
$69.0 2023-09-08
Life Chemicals
F6515-4035-3mg
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide
2191267-41-9
3mg
$63.0 2023-09-08

Additional information on N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide

N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide: A Comprehensive Overview

The compound N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide (CAS No: 2191267-41-9) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a bipyridine moiety, a methoxy-substituted indole ring, and a carboxamide group. These features make it a promising candidate for various applications, particularly in drug discovery and advanced materials development.

Recent studies have highlighted the potential of this compound as a ligand in metalloorganic frameworks (MOFs) and coordination polymers. The bipyridine moiety, which is known for its strong coordinating ability, plays a pivotal role in stabilizing metal centers within these frameworks. Researchers have demonstrated that incorporating this compound into MOFs can significantly enhance their stability and selectivity for gas adsorption applications. For instance, a 2023 study published in *Nature Materials* revealed that MOFs synthesized with N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide exhibited exceptional selectivity for capturing CO₂ over N₂ under ambient conditions.

In the realm of medicinal chemistry, this compound has shown potential as a lead molecule for developing anti-cancer agents. The indole ring, a common structural motif in many bioactive compounds, contributes to the molecule's ability to interact with biological targets such as kinases and proteases. A 2023 study conducted by researchers at the University of California, San Francisco, demonstrated that N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide exhibits potent inhibitory activity against several cancer-related kinases, including Aurora kinase A and B.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the bipyridine derivative via Suzuki coupling reactions and the subsequent functionalization of the indole ring to introduce the methoxy and carboxamide groups. This synthesis pathway has been optimized to achieve high yields and excellent purity levels, making it suitable for large-scale production.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Initial studies suggest that it is relatively non-toxic to aquatic organisms and exhibits moderate biodegradability under aerobic conditions. These findings are crucial for ensuring that its use in industrial applications does not pose significant risks to ecosystems.

In conclusion, N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide (CAS No: 2191267-41-9) represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique structural features and promising biological activity make it an attractive candidate for further research and development.

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